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Compound of Interest

Compound Name: Sakuranetin

Cat. No.: B8019584

Essential Safety and Handling Guide for
Sakuranetin

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Sakuranetin. Given the absence of a comprehensive Safety Data Sheet (SDS), this document
is based on available supplier information and general laboratory safety protocols for handling
solid chemical compounds with potential biological activity.

Summary of Key Information

Sakuranetin is a flavonoid phytoalexin, appearing as a crystalline solid.[1] While
comprehensive toxicological data is not readily available, it is prudent to treat this compound as
potentially hazardous. One source indicates a GHS classification of H302 - Harmful if
swallowed. All personnel must adhere to the safety protocols outlined below to minimize
exposure risk.

Quantitative Data
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Property Value Source
Molecular Formula C16H1405 [1112][3]
Molecular Weight 286.28 g/mol [2]
Appearance Crystalline solid [1]
Storage Temperature -20°C [1]
Solubility in DMSO ~25 mg/mL [1]
Solubility in DMF ~30 mg/mL [1]

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE protocol is mandatory when handling Sakuranetin to
minimize exposure and ensure personal safety.

PPE Category Item Standard Purpose

Safety glasses with
. . Protects eyes from
side shields or

Eye Protection ) ANSI Z87.1-compliant  dust particles and
chemical splash
splashes.
goggles
) o Prevents skin contact
Hand Protection Nitrile gloves ASTM D6319 ) ]
with the chemical.
Protects skin and
Body Protection Laboratory coat clothing from

accidental spills.

Recommended when

handling the powder
_ _ NIOSH-approved ) .
Respiratory Protection ) outside of a certified
respirator (e.g., N95) .
chemical fume hood

to prevent inhalation.

Operational Plan for Handling Sakuranetin
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This step-by-step guide outlines the procedural workflow for safely handling Sakuranetin from
receipt to disposal.

Receiving and Storage

» Upon receipt, visually inspect the container for any damage or leaks.
« Verify that the container is properly labeled.
e Record the date of receipt on the container.

o Store the container in a designated, well-ventilated, and secure location at -20°C.[1]

Preparation for Use

o Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when handling the solid form to avoid inhalation of dust.

o Ensure all necessary PPE is donned correctly before handling the compound.

» Have a chemical spill kit readily accessible.

Weighing and Solution Preparation

» When weighing the solid compound, use a chemical fume hood or a balance with a draft
shield to minimize the dispersion of powder.

» Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

o To prepare a stock solution, dissolve Sakuranetin in a suitable solvent such as DMSO or
DMF.[1]

» Cap the vial or container securely after dissolution.

Experimental Use

o Clearly label all solutions containing Sakuranetin with the compound name, concentration,
solvent, and date of preparation.
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e When using solutions, handle them with care to avoid splashes and aerosol generation.

» After use, thoroughly clean all equipment and the work area.

Disposal Plan

Proper disposal of Sakuranetin and its associated waste is crucial to prevent environmental
contamination and ensure laboratory safety.

Waste Segregation

e Solid Waste: Collect unused or expired solid Sakuranetin, contaminated gloves, weighing
paper, and other contaminated disposable materials in a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: Collect solutions of Sakuranetin in a separate, sealed, and clearly labeled
hazardous liquid waste container. Do not mix with other solvent waste streams unless
compatible.

o Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps
container.

Container Management

» Ensure all waste containers are made of a material compatible with the waste they contain.
o Keep waste containers closed except when adding waste.

o Do not overfill waste containers.

Final Disposal
o All waste containing Sakuranetin must be disposed of as hazardous chemical waste.
e Follow your institution's and local regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste pickup and disposal procedures.
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» Empty containers that held Sakuranetin should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous liquid waste.

Chemical Spill Response

In the event of a chemical spill, follow these procedures to ensure a safe and effective cleanup.

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill involving Sakuranetin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8019584+#personal-protective-equipment-for-
handling-sakuranetin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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